N-[5-(4-chlorophenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-yl]-2-thiophenecarboxamide

• IUPAC Name: N-[5-(4-chlorophenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H12ClN3O3S2/c21-14-7-3-13(4-8-14)18-17(12-5-9-15(10-6-12)24(26)27)22-20(29-18)23-19(25)16-2-1-11-28-16/h1-11H,(H,22,23,25)
• InChI Key: MSJHZWFWGSTIJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC2=NC(=C(S2)C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C20H12ClN3O3S2
• Molecular Weight: 441.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups including a thiazole ring, a thiophene ring, and nitro and chloro substituents. The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazole and thiophene rings and the introduction of the nitro and chloro substituents. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole and thiophene rings would give the molecule a certain degree of rigidity, while the nitro and chloro substituents could influence its reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be influenced by the functional groups present in its structure. For example, the nitro group is a strong electron-withdrawing group, which could make the compound susceptible to nucleophilic attack. The chloro group could potentially be replaced by other groups in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. For example, the presence of the nitro and chloro groups could affect its polarity and hence its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is intended to be used as a drug, its mechanism of action could involve interacting with a specific biological target such as a protein or enzyme.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, compounds containing nitro groups can be explosive under certain conditions. Therefore, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future research directions for this compound could involve exploring its potential uses, for example in medicine or as a building block in the synthesis of more complex molecules. Further studies could also be carried out to fully understand its physical and chemical properties and its reactivity.